Cas no 2241869-92-9 (methyl-d3 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate)

• Product Name: methyl-d3 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
• CAS No: 2241869-92-9
• MF: C₁₃H₁₈BNO₄
• MW: 266.115808963776
• CID: 6815666
• PubChem ID: 45785792
• Update Time: 2025-03-03

methyl-d3 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• 2241869-92-9
• AKOS015944940
• CS-18149
• methyl-d3 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
• 5-(Methoxy-d3-carbonyl)pyridine-2-boronic acid pinacol ester

• Inchi： 1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)10-7-6-9(8-15-10)11(16)17-5/h6-8H,1-5H3/i5D3
• InChI Key： KFXVZMPKHCLRTO-VPYROQPTSA-N
• SMILES： O1B(C2C=CC(C(=O)OC([2H])([2H])[2H])=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 266.1517185Da
• Monoisotopic Mass: 266.1517185Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7Ų